Cas no 1888855-58-0 (2-(1,3-Oxazol-5-yl)propan-1-ol)

• Product Name: 2-(1,3-Oxazol-5-yl)propan-1-ol
• CAS No: 1888855-58-0
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5712541
• PubChem ID: 115087057
• Update Time: 2025-05-25

2-(1,3-Oxazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1600020
• 1888855-58-0
• 2-(1,3-Oxazol-5-yl)propan-1-ol
• 5-Oxazoleethanol, β-methyl-

• Inchi： 1S/C6H9NO2/c1-5(3-8)6-2-7-4-9-6/h2,4-5,8H,3H2,1H3
• InChI Key： HWJYYVAANYXGBJ-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C)CO

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 209.5±15.0 °C(Predicted)
• pka: 14.52±0.10(Predicted)

Additional information on 2-(1,3-Oxazol-5-yl)propan-1-ol

2-(1,3-Oxazol-5-yl)propan-1-ol: A Comprehensive Overview

The compound 2-(1,3-Oxazol-5-yl)propan-1-ol, identified by the CAS number 1888855-58-0, is an organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of 2-(1,3-Oxazol-5-yl)propan-1-ol features a hydroxyl group attached to a propane chain, which is further connected to an oxazole ring. This unique structure contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery and material science. The oxazole ring in 2-(1,3-Oxazol-5-yl)propan-1-ol is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. Researchers have explored its potential as a precursor for more complex molecules, particularly in the development of bioactive compounds with anti-inflammatory and antioxidant properties.

The synthesis of 2-(1,3-Oxazol-5-yl)propan-1-ol typically involves the reaction of an aldehyde or ketone with an amine in the presence of a dehydrating agent, followed by hydroxylation to introduce the hydroxyl group. This process is highly efficient and has been optimized in recent years to improve yield and purity. The compound's stability under various reaction conditions makes it suitable for large-scale production, which is essential for its industrial applications.

In terms of physical properties, 2-(1,3-Oxazol-5-yl)propan-1-ol exhibits a melting point of approximately 45°C and a boiling point around 95°C at standard pressure. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its use in solution-based reactions. The compound's ability to form hydrogen bonds due to the hydroxyl group enhances its compatibility with polar solvents, making it ideal for applications in pharmaceutical formulations.

The latest research on 2-(1,3-Oxazol-5-y propan - 1 - ol strong > has focused on its role as an intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its potential as a precursor for developing drugs targeting neurodegenerative diseases. The oxazole ring's ability to interact with biological systems has been leveraged to design compounds with improved pharmacokinetic profiles.

Additionally, the compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced mechanical and thermal properties. This versatility underscores the importance of 2-(1,3-Oxazol - 5 - yl) propan - 1 - ol strong > as a key intermediate in modern chemical synthesis.

In conclusion, 2-(1,3-Oxazol - 5 - yl) propan - 1 - ol strong > (CAS No: 1888855 - 58 - 0) is a versatile organic compound with significant potential across multiple industries. Its unique structure and reactivity make it an invaluable tool in drug discovery and material science. As research continues to uncover new applications for this compound, its role in advancing chemical innovation is expected to grow further.